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Compound of Interest

Compound Name: 3-[(4-Chlorophenyl)thio]piperidine

Cat. No.: B8733290

Get Quote

Technical Monograph: 3-[(4-
Chlorophenyl)thio]piperidine
Executive Summary & Chemical Identity
3-[(4-Chlorophenyl)thio]piperidine is a privileged pharmacophore scaffold in medicinal

chemistry, structurally characterized by a piperidine ring linked to a para-chlorophenyl group via

a thioether bridge at the 3-position. This structure represents a critical bioisostere of 3-

phenylpiperidine (a dopamine autoreceptor agonist scaffold) and 3-phenoxypiperidine (the core

of antidepressants like paroxetine).

The thioether linkage confers unique metabolic and electronic properties compared to its ether

or methylene counterparts, often enhancing metabolic stability against cytochrome P450

oxidation while maintaining lipophilic vector orientation for binding to monoamine transporters

(SERT/NET).
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Property Value biological Implication

Molecular Formula C₁₁H₁₄ClNS Core scaffold

Molecular Weight 227.75 g/mol
Fragment-like space (Lead-

like)

cLogP 3.4 – 3.8
High membrane permeability;

BBB penetrant

pKa (Basic N) ~9.2 – 9.6

Protonated at physiological pH

(cationic interaction with Asp

residues)

H-Bond Donors 1 (NH) Critical for receptor anchoring

H-Bond Acceptors 2 (N, S) Thioether is a weak acceptor

Rotatable Bonds 2
Conformational flexibility for

induced fit

Synthetic Methodologies & Strategic Analysis
Synthesizing 3-substituted piperidines requires rigorous control over stereochemistry and

regiochemistry. Unlike the symmetric 4-position, the 3-position is chiral. Furthermore, traditional

nucleophilic substitution on 3-halopiperidines is plagued by the aziridinium ion rearrangement,

which leads to inseparable mixtures of 2- and 3-substituted products.

To ensure structural integrity and enantiopurity, the Mitsunobu Coupling strategy is the

authoritative standard for this scaffold.

Pathway Analysis: The Mitsunobu Route
This pathway utilizes N-Boc-3-hydroxypiperidine as the starting material. The reaction

proceeds via activation of the alcohol by a phosphine-azodicarboxylate complex, followed by

S_{N}2 displacement by 4-chlorothiophenol.
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Stereochemical Inversion: Allows for predictable synthesis of specific enantiomers (e.g., (R)-

alcohol yields (S)-thioether).

Regiospecificity: Avoids the aziridinium rearrangement completely.

Modularity: The Boc group allows for late-stage diversification of the piperidine nitrogen.

Synthesis Diagram

N-Boc-3-hydroxypiperidine
(Chiral or Racemic)

Intermediate:
N-Boc-3-[(4-Cl-Ph)thio]piperidine

(Inverted Configuration)

 Mitsunobu Coupling
(Walden Inversion)

Reagents:
4-Chlorothiophenol

PPh3, DIAD
THF, 0°C to RT

Final Product:
3-[(4-Chlorophenyl)thio]piperidine

(Salt Form)

 N-Boc Cleavage

Deprotection:
TFA / DCM

or HCl / Dioxane

Click to download full resolution via product page

Caption: Figure 1. Regiospecific synthesis of 3-[(4-chlorophenyl)thio]piperidine via

Mitsunobu coupling, avoiding aziridinium rearrangement.

Pharmacological Context: The SERT/NET Interface
The 3-[(4-chlorophenyl)thio]piperidine structure is a potent pharmacophore for Monoamine

Transporter (MAT) inhibition.

Structure-Activity Relationship (SAR)
The Halogenated Ring: The 4-chloro substituent increases lipophilicity and metabolic

stability. In the binding pocket of SERT (Serotonin Transporter), this moiety typically occupies

the hydrophobic S1 or S2 sub-pocket, engaging in halogen bonding or pi-stacking

interactions.
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The Thioether Linker: Replacing the ether oxygen (found in paroxetine analogs) with sulfur

changes the bond angle (approx. 109° vs 92°) and bond length (1.43 Å vs 1.82 Å). This

subtle geometric shift can drastically alter selectivity between SERT and NET

(Norepinephrine Transporter).

The Basic Nitrogen: The secondary amine is essential. At physiological pH, it is protonated

and forms a crucial salt bridge with a conserved Aspartate residue (Asp98 in hSERT) in the

transporter's central binding site.

Detailed Experimental Protocol
Objective: Synthesis of rac-3-[(4-chlorophenyl)thio]piperidine hydrochloride via Mitsunobu

coupling.

Reagents
N-Boc-3-hydroxypiperidine (1.0 eq)

4-Chlorothiophenol (1.1 eq)

Triphenylphosphine (PPh₃) (1.2 eq)

Diisopropyl azodicarboxylate (DIAD) (1.2 eq)

Tetrahydrofuran (THF), anhydrous

Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

Step-by-Step Methodology
Stage 1: Thioether Formation

Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve N-Boc-

3-hydroxypiperidine (2.01 g, 10 mmol) and PPh₃ (3.15 g, 12 mmol) in anhydrous THF (40

mL).

Thiol Addition: Cool the solution to 0°C in an ice bath. Add 4-chlorothiophenol (1.59 g, 11

mmol) in one portion.
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Activation: Add DIAD (2.42 g, 12 mmol) dropwise over 15 minutes. Critical: Maintain

temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 16 hours. Monitor by

TLC (Hexane/EtOAc 4:1) for the disappearance of the alcohol.

Workup: Concentrate the solvent in vacuo. Resuspend the residue in diethyl ether (50 mL)

and cool to 0°C to precipitate triphenylphosphine oxide (TPPO). Filter off the solids.

Purification: Purify the filtrate via flash column chromatography (SiO₂, 0-20% EtOAc in

Hexanes) to yield the N-Boc protected intermediate as a clear oil.

Stage 2: N-Deprotection
Dissolution: Dissolve the intermediate (approx. 2.5 g) in Dichloromethane (DCM, 10 mL).

Cleavage: Add TFA (5 mL) dropwise at 0°C. Stir at room temperature for 2 hours.

Free Basing: Concentrate in vacuo. Dissolve residue in DCM (50 mL) and wash with

saturated NaHCO₃ (2 x 30 mL) to remove TFA salts.

Salt Formation: Dry the organic layer (MgSO₄), filter, and treat with 1M HCl in ether to

precipitate the hydrochloride salt.

Isolation: Filter the white solid and dry under high vacuum.

Yield Expectation: 60–75% over two steps.

Safety & Handling Guidelines
Thiol Hazard: 4-Chlorothiophenol is a potent stench agent and skin sensitizer. All reactions

involving the free thiol must be performed in a well-ventilated fume hood. Bleach (sodium

hypochlorite) should be kept on hand to neutralize spills and glassware.

Azodicarboxylates (DIAD/DEAD): Shock sensitive and potentially explosive if concentrated

to dryness under heat. Store in a refrigerator and handle with care.
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Piperidine Derivatives: The final product is a CNS-active agent. Treat as a potential potent

biological modulator. Avoid inhalation of dusts.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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